Cas no 1358390-60-9 (3-[3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydroquinolin-4-one)

• Product Name: 3-[3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydroquinolin-4-one
• CAS No: 1358390-60-9
• MF: C₁₉H₁₅N₃O₄
• MW: 349.3401
• CID: 5345636
• Update Time: 2025-05-22

3-[3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• QWDDETIKKAZBTF-UHFFFAOYSA-N
• 3-(3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl)quinolin-4(1H)-one
• 3-[3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1H-quinolin-4-one
• 3-[3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydroquinolin-4-one

• Inchi： 1S/C19H15N3O4/c1-24-11-7-8-13(16(9-11)25-2)18-21-19(26-22-18)14-10-20-15-6-4-3-5-12(15)17(14)23/h3-10H,1-2H3,(H,20,23)
• InChI Key： QWDDETIKKAZBTF-UHFFFAOYSA-N
• SMILES： O1C(C2=C([H])N([H])C3=C([H])C([H])=C([H])C([H])=C3C2=O)=NC(C2C([H])=C([H])C(=C([H])C=2OC([H])([H])[H])OC([H])([H])[H])=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 555
• XLogP3: 3.1
• Topological Polar Surface Area: 86.5

Additional information on 3-[3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydroquinolin-4-one

Comprehensive Overview of 3-[3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydroquinolin-4-one (CAS No. 1358390-60-9)

3-[3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydroquinolin-4-one is a synthetic organic compound that has garnered significant attention in pharmaceutical and materials science research due to its unique structural features and potential applications. The compound's CAS No. 1358390-60-9 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and databases. Its molecular structure combines a 1,2,4-oxadiazole ring with a dihydroquinolin-4-one moiety, offering a versatile scaffold for drug discovery and functional material design.

In recent years, the demand for novel heterocyclic compounds like 3-[3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydroquinolin-4-one has surged, driven by advancements in targeted drug delivery and small-molecule therapeutics. Researchers are particularly interested in its potential as a kinase inhibitor or anti-inflammatory agent, topics frequently searched in academic and industrial circles. The compound's 2,4-dimethoxyphenyl substitution further enhances its bioavailability, a hot topic in medicinal chemistry optimization discussions.

The synthesis of CAS 1358390-60-9 typically involves multi-step organic reactions, including cyclocondensation and cross-coupling methodologies. These processes align with current trends in green chemistry, as scientists explore solvent-free or catalytic routes to improve sustainability—a key concern in modern chemical manufacturing. Analytical characterization via NMR spectroscopy and high-resolution mass spectrometry confirms the compound's purity, addressing another common query among quality control professionals.

Beyond pharmaceuticals, this compound's oxadiazole-quinoline hybrid structure shows promise in optoelectronic materials, a field experiencing rapid growth due to demands for flexible displays and energy-efficient lighting. Its electron-deficient 1,2,4-oxadiazole component may facilitate charge transport, making it relevant to organic semiconductor research—a trending topic in materials science forums and patent filings.

Safety profiles and structure-activity relationships (SAR) of 3-[3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydroquinolin-4-one remain active research areas, with computational molecular docking studies frequently cited in publications. These investigations address the compound's potential interactions with biological targets, a subject of numerous PubMed and SciFinder searches by life science researchers. The dimethoxy substitution pattern also invites comparisons with natural product derivatives, bridging synthetic and natural product chemistry disciplines.

As regulatory landscapes evolve, proper documentation of CAS 1358390-60-9 becomes increasingly important for REACH compliance and patent protection strategies. The compound's intellectual property status frequently appears in drug development discussions, particularly regarding structure patents and generic pharmaceutical timelines. These aspects make it a recurring subject in IP law seminars and pharma industry reports.

Future research directions for this compound may explore its cocrystal formation potential—a trending topic in pharmaceutical solids research—or its utility in proteolysis-targeting chimera (PROTAC) designs. Such applications align with current interests in degradation therapeutics and precision medicine, ensuring continued relevance in scientific literature and grant proposals.